4-Bromoveratrole
Overview
Description
4-Bromoveratrole, also known as 4-Bromo-1,2-dimethoxybenzene, is a colorless liquid with the molecular formula C8H9BrO2 . It is a metabolite of bromobenzene, with a catechol moiety in the substructure . It is used as a redox shuttle additive, essentially a component in lithium batteries that consumes excess current during overcharge . It is also used in the synthesis of the isoquinoline alkaloid (-)-mesembrine .
Synthesis Analysis
The synthesis of 4-Bromoveratrole involves commercially available starting materials and uses the chemistry of squaric esters . It is also used as an intermediate in the synthesis of pharmaceuticals and other organic molecules .Molecular Structure Analysis
The molecular structure of 4-Bromoveratrole has been studied using Fourier Transform Infrared (FTIR) and FT-Raman spectra . The experimental vibrational frequencies are compared with the wave numbers obtained theoretically by ab-initio HF and DFT-B3LYP gradient calculations .Chemical Reactions Analysis
4-Bromoveratrole is involved in various chemical reactions. It is a metabolite of bromobenzene, with a catechol moiety in the substructure . It is also used as a redox shuttle additive in lithium batteries .Physical And Chemical Properties Analysis
4-Bromoveratrole is a liquid at room temperature . It has a refractive index of 1.573 (lit.) , a boiling point of 255-256 °C (lit.) , and a density of 1.509 g/mL at 25 °C (lit.) . Its molecular weight is 217.06 .Scientific Research Applications
Synthesis of Isoquinoline Alkaloids
4-Bromoveratrole: is utilized in the synthesis of isoquinoline alkaloids, such as (-)-mesembrine . These alkaloids are significant due to their potential therapeutic effects, including antidepressant and cognitive-enhancing properties.
Redox Shuttle Additive in Lithium Batteries
In the field of energy storage, 4-Bromoveratrole serves as a redox shuttle additive in lithium batteries . It helps to consume excess current during overcharge, thereby enhancing the safety and longevity of the batteries.
Organic Synthesis Intermediates
This compound acts as an intermediate in organic synthesis processes . Its presence in the substructure of various organic molecules makes it a valuable building block for more complex chemical syntheses.
Metabolite Studies
As a metabolite of bromobenzene, 4-Bromoveratrole is used in studies related to metabolism and the environmental impact of brominated aromatic hydrocarbons .
Material Science
In material science, researchers explore the properties of 4-Bromoveratrole to develop new materials with specific desired characteristics, such as improved thermal stability or electrical conductivity .
Pharmaceutical Research
The pharmaceutical industry investigates 4-Bromoveratrole for its potential use in drug development, particularly in the creation of compounds with analgesic or anti-inflammatory effects .
Analytical Chemistry
4-Bromoveratrole can be used as a standard or reference compound in analytical chemistry to calibrate instruments or validate methods .
Environmental Science
Lastly, in environmental science, 4-Bromoveratrole’s role as a metabolite of bromobenzene is studied to understand its behavior and transformation in the environment, which is crucial for assessing ecological risks .
Safety and Hazards
4-Bromoveratrole is classified as a combustible liquid . It has a flash point of 109 °C (closed cup) . Personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves, are recommended when handling 4-Bromoveratrole . It should be stored away from strong oxidizing agents and kept tightly closed in a dry, cool, and well-ventilated place .
properties
IUPAC Name |
4-bromo-1,2-dimethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBTMGSMZIKLAHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1062673 |
Source
|
| Record name | Benzene, 4-bromo-1,2-dimethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1062673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromoveratrole | |
CAS RN |
2859-78-1 |
Source
|
| Record name | Bromoveratrole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2859-78-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromoveratrole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002859781 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Bromoveratrole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36284 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, 4-bromo-1,2-dimethoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzene, 4-bromo-1,2-dimethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1062673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromoveratrole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.798 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-BROMOVERATROLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9GX67R5G8J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 4-Bromoveratrole?
A1: 4-Bromoveratrole (also known as 1-Bromo-3,4-dimethoxybenzene) has the following structural characteristics:
Q2: How is 4-Bromoveratrole synthesized?
A2: Several synthetic routes have been explored for 4-Bromoveratrole:
- From Guaiacol: [] Several methods utilize Guaiacol as a starting material, ultimately converting it to 4-Bromoveratrole.
- Direct Bromination of Veratrole: [] This method involves the direct bromination of Veratrole, offering a potentially more straightforward approach.
Q3: What are the applications of 4-Bromoveratrole in organic synthesis?
A3: 4-Bromoveratrole serves as a versatile building block in organic synthesis:
- Synthesis of N-Ethyl-3,4-Dimethoxyaniline: [] Reacting 4-Bromoveratrole with ethylamine in the presence of a cuprous chloride catalyst yields N-Ethyl-3,4-Dimethoxyaniline.
- Synthesis of 6-alkyl derivatives of 3-(3,4-Dihydroxyphenyl)alanine (Dopa): [] 4-Bromoveratrole is used in a multi-step synthesis to obtain Dopa derivatives, potentially valuable for pharmaceutical research.
- Synthesis of 3- and 4-(ω-Phenylalkyl)catechols: [] Alkylation reactions using 4-Bromoveratrole contribute to the synthesis of catechol derivatives found in natural lac.
- Aryne Reactions: [] 4-Bromoveratrole participates in aryne reactions with various nucleophiles like alkylamines, dialkylamines, and alkanenitriles.
Q4: Have there been any computational studies on 4-Bromoveratrole?
A4: Yes, computational chemistry has been employed to study 4-Bromoveratrole:
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